molecular formula C11H16BrNO4 B2949221 5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide CAS No. 2034586-05-3

5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide

Cat. No. B2949221
CAS RN: 2034586-05-3
M. Wt: 306.156
InChI Key: XCFAHZJUOOWYRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as BRD0705 and is a member of the furan carboxamide family of compounds. BRD0705 has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for future research.

Mechanism of Action

The mechanism of action of BRD0705 is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. BRD0705 has been found to selectively target cancer cells, leaving healthy cells unaffected.
Biochemical and Physiological Effects
BRD0705 has been found to have a wide range of biochemical and physiological effects. Studies have shown that BRD0705 can induce apoptosis, or programmed cell death, in cancer cells. BRD0705 has also been found to inhibit the growth and proliferation of cancer cells, as well as induce cell cycle arrest. In addition, BRD0705 has been found to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BRD0705 in lab experiments is its potent anti-cancer effects. This makes it a promising candidate for the development of new cancer therapies. Another advantage is its selectivity for cancer cells, leaving healthy cells unaffected. However, one limitation of using BRD0705 in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are many potential future directions for research on BRD0705. One area of research is the development of new cancer therapies based on the anti-cancer effects of BRD0705. Another area of research is the investigation of the anti-inflammatory effects of BRD0705, which could lead to the development of new treatments for inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of BRD0705 and its potential side effects.

Synthesis Methods

The synthesis method for BRD0705 involves a multistep process that begins with the reaction of 2,3-dimethoxy-2-methylpropanal with 5-bromo-2-furoyl chloride. The resulting intermediate is then reacted with a primary amine to produce the final product, 5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide. This synthesis method has been optimized for high yield and purity, making it suitable for large-scale production.

Scientific Research Applications

BRD0705 has been extensively studied for its potential applications in scientific research. One area of research where BRD0705 has shown promise is in the field of cancer research. Studies have shown that BRD0705 has potent anti-cancer effects, making it a potential candidate for the development of new cancer therapies.

properties

IUPAC Name

5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H16BrNO4/c1-11(16-3,7-15-2)6-13-10(14)8-4-5-9(12)17-8/h4-5H,6-7H2,1-3H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCFAHZJUOOWYRS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CNC(=O)C1=CC=C(O1)Br)(COC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H16BrNO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

306.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-bromo-N-(2,3-dimethoxy-2-methylpropyl)furan-2-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.